Cas no 1697315-68-6 (3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile)

• Product Name: 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile
• CAS No: 1697315-68-6
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD29055086
• CID: 5245846
• PubChem ID: 107807495
• Update Time: 2026-03-08

3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-4-[(2-hydroxy-1,2-dimethylpropyl)amino]-
• 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile

• MDL： MFCD29055086
• Inchi： 1S/C12H15ClN2O/c1-8(12(2,3)16)15-11-5-4-9(7-14)6-10(11)13/h4-6,8,15-16H,1-3H3
• InChI Key： CGWSGXCUKNBJIA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC(C)C(O)(C)C)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile

3-Chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile (CAS 1697315-68-6): A Comprehensive Overview

3-Chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile (CAS 1697315-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated benzonitrile derivative features a unique hydroxy-3-methylbutan-2-yl amino side chain, which contributes to its distinctive chemical properties and potential applications. The compound's molecular structure combines aromatic and aliphatic components, making it particularly interesting for drug discovery and material science applications.

The growing interest in functionalized benzonitrile compounds like 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile stems from their versatility as building blocks in organic synthesis. Researchers are particularly focused on how the chloro-substitution and hydroxy-alkylamino groups influence the compound's reactivity and biological activity. Current market trends show increasing demand for such multi-functional intermediates in the development of novel therapeutic agents and specialty chemicals.

From a chemical perspective, CAS 1697315-68-6 exhibits several noteworthy characteristics. The presence of both electron-withdrawing (cyano and chloro) and electron-donating (hydroxy and amino) groups creates interesting electronic effects within the molecule. This balanced electronic structure makes it valuable for studying structure-activity relationships in medicinal chemistry. The compound's moderate polarity contributes to its solubility profile, which is crucial for formulation development in pharmaceutical applications.

Recent scientific literature highlights the potential of 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile in various research areas. Its structural features make it a promising candidate for investigating enzyme inhibition mechanisms, particularly in relation to kinases and other regulatory proteins. The compound's hydrogen bonding capacity, conferred by both the hydroxyl and amino groups, enhances its potential as a molecular scaffold for drug design. These properties align well with current trends in targeted therapy development and precision medicine approaches.

The synthesis and optimization of CAS 1697315-68-6 have become topics of significant interest in process chemistry. Modern synthetic approaches focus on developing atom-economical routes and green chemistry principles for its production. Researchers are particularly interested in optimizing the introduction of the 3-hydroxy-3-methylbutan-2-yl amino moiety while maintaining high regioselectivity for the chloro substitution. These developments respond to the growing demand for sustainable chemical production methods in the fine chemicals industry.

Analytical characterization of 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity profile is crucial for research applications, with most commercial suppliers offering material with ≥95% purity. Recent advancements in analytical method development have improved the detection and quantification of this compound in complex matrices, supporting its use in various research settings.

From a commercial perspective, CAS 1697315-68-6 has seen steady growth in demand among research institutions and specialty chemical manufacturers. The compound is typically supplied in gram to kilogram quantities, with pricing reflecting its status as a high-value research chemical. Market analysts note increasing interest from pharmaceutical companies exploring its potential as a lead compound or intermediate in drug development programs. This aligns with broader industry trends favoring novel chemical entities with unique structural features.

Storage and handling of 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile require standard laboratory precautions for organic compounds. The material is typically stable at room temperature when protected from moisture and light. Proper chemical storage protocols and material safety practices should always be followed when working with this compound, as with all laboratory chemicals. These considerations are particularly important given the compound's functional group complexity and potential reactivity.

The future outlook for CAS 1697315-68-6 appears promising, with several research avenues showing potential. Its unique combination of aromatic and aliphatic functionalities makes it an attractive candidate for further exploration in medicinal chemistry and materials science. Emerging applications in catalysis and molecular recognition systems are particularly noteworthy. As research continues, we can expect to see more publications elucidating the compound's properties and potential applications across various scientific disciplines.

For researchers considering working with 3-chloro-4-(3-hydroxy-3-methylbutan-2-yl)aminobenzonitrile, it's important to consult the latest scientific literature and technical data sheets. The compound's structure-activity relationships continue to be an active area of investigation, with new findings regularly published in peer-reviewed journals. As with any specialized chemical, proper experimental design and safety considerations should guide all research activities involving this interesting molecule.